N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]oxamide
• InChI: InChI=1S/C18H19N3O3S/c1-12(22)20-13-4-6-14(7-5-13)21-17(24)16(23)19-11-18(8-9-18)15-3-2-10-25-15/h2-7,10H,8-9,11H2,1H3,(H,19,23)(H,20,22)(H,21,24)
• InChI Key: OIOHCMCYBCUDSL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCC2(CC2)C3=CC=CS3
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol
• CAS No.: 1207009-16-2

Description

N-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide, also known as 4-acetamidophenyl-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide, is an organic compound used in scientific research and laboratory experiments. It is a type of amide that has a variety of applications in the fields of chemistry, biochemistry, and pharmacology. This compound has been studied extensively in recent years due to its unique properties and potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of N-(N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide is not yet fully understood. However, it is believed that the compound binds to specific receptors in the body and modulates their activity. This can lead to changes in the levels of hormones, neurotransmitters, and other molecules in the body, which can then lead to a variety of physiological effects.
Biochemical and Physiological Effects
N-(N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, it has been found to have neuroprotective, cardioprotective, and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

N-(N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable when stored properly. Additionally, it is relatively non-toxic and has been found to have a variety of beneficial effects in laboratory studies. However, the compound is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

The potential applications of N-(N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide are still being explored. Some potential future directions include further research into its mechanism of action, its potential therapeutic effects, and its potential use in drug development. Additionally, further research into its toxicity and safety profile is needed to ensure its safe use in humans. Other potential future directions include exploring its potential use as a food additive, as a preservative, and as an industrial catalyst.

Synthesis Methods

The synthesis of N-(N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide involves the reaction of N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenol with 1-(thiophen-2-yl)cyclopropylmethyl bromide. The reaction is carried out in aqueous media in the presence of a base such as sodium hydroxide. The product is then isolated by filtration and purified by recrystallization.

Scientific Research Applications

N-(N'-(4-acetamidophenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamidehenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide has been found to have a variety of applications in scientific research. It has been used as a ligand for the synthesis of metal complexes, as a catalyst for organic reactions, and as a reagent for the preparation of polymers. In addition, it has been used as a model compound for the study of the structure-activity relationships of amides.